4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one
Overview
Description
4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one, also known as BNID, is an organic compound with a unique structure and properties. BNID is a member of the indole family of compounds, which are nitrogen-containing heterocycles. BNID has been extensively studied in recent years due to its potential applications in a variety of areas, including pharmaceuticals and materials science.
Scientific Research Applications
4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one has been studied for its potential applications in a variety of scientific research areas. It has been studied as a potential antifungal agent, as well as a potential inhibitor of bacterial and fungal enzymes. This compound has also been studied for its potential applications in materials science, as a potential corrosion inhibitor for metals and alloys. This compound has also been studied for its potential applications in the synthesis of novel organic compounds.
Mechanism of Action
The exact mechanism of action of 4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. It is also believed that this compound may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have antifungal activity in vitro, and it has also been shown to inhibit the activity of certain enzymes. In addition, this compound has been shown to have antioxidant activity in vitro, suggesting that it may have potential applications in the prevention of oxidative damage.
Advantages and Limitations for Lab Experiments
4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. In addition, it has a variety of potential applications in scientific research. However, there are also some limitations to using this compound in lab experiments. It is toxic and can cause skin irritation, and it is also a strong oxidizing agent, which can cause unwanted side reactions.
Future Directions
There are a variety of potential future directions for 4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one research. Further research is needed to better understand its mechanism of action and its biochemical and physiological effects. In addition, further research is needed to explore its potential applications in pharmaceuticals and materials science. Finally, further research is needed to explore its potential as an antioxidant and its potential applications in the prevention of oxidative damage.
Synthesis Methods
4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one can be synthesized via a three-step reaction. The first step involves the reaction of 2-nitro-3-bromopyridine with sodium ethoxide in ethanol to form the intermediate 2-bromo-3-nitropyridine. The second step involves the reaction of the intermediate with sodium nitrite in acetic acid to form the intermediate 2-bromo-3-nitro-1H-indole. The third and final step involves the reaction of the intermediate with sodium borohydride in an aqueous solution of sodium hydroxide to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one involves the conversion of 2-nitrobenzaldehyde to 4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one through a series of reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "acetic acid", "ethanol", "sodium nitrite", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Nitration of 2-nitrobenzaldehyde with nitric acid and sulfuric acid to form 5-nitro-2-formylbenzoic acid.", "Step 2: Ethylation of 5-nitro-2-formylbenzoic acid with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 2-(5-nitro-2-formylphenyl)acetate.", "Step 3: Bromination of ethyl 2-(5-nitro-2-formylphenyl)acetate with bromine in acetic acid to form ethyl 2-(4-bromo-5-nitro-2-oxoindolin-3-ylidene)acetate.", "Step 4: Hydrolysis of ethyl 2-(4-bromo-5-nitro-2-oxoindolin-3-ylidene)acetate with sodium hydroxide in ethanol to form 4-bromo-5-nitro-2-oxoindoline-3-acetic acid.", "Step 5: Diazotization of 4-bromo-5-nitro-2-oxoindoline-3-acetic acid with sodium nitrite and hydrochloric acid to form 4-bromo-5-nitro-2-oxoindolin-3-yl nitrite.", "Step 6: Reduction of 4-bromo-5-nitro-2-oxoindolin-3-yl nitrite with sodium sulfide in water to form 4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one.", "Step 7: Neutralization of the reaction mixture with sodium bicarbonate and extraction with ethyl acetate to obtain the desired product." ] } | |
CAS RN |
275386-81-7 |
Molecular Formula |
C8H5BrN2O3 |
Molecular Weight |
257 |
Purity |
95 |
Origin of Product |
United States |
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